Cas no 646057-33-2 (2,10-Tridecadiyne, 12-methyl-)

• Product Name: 2,10-Tridecadiyne, 12-methyl-
• CAS No: 646057-33-2
• MF: C₁₄H₂₂
• MW: 190.324484348297
• CID: 421622
• PubChem ID: 71379499
• Update Time: 2025-04-19

2,10-Tridecadiyne, 12-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,10-Tridecadiyne, 12-methyl-
• 12-methyltrideca-2,10-diyne
• 646057-33-2
• DTXSID60802062

• Inchi： 1S/C14H22/c1-4-5-6-7-8-9-10-11-12-13-14(2)3/h14H,6-11H2,1-3H3
• InChI Key： KODRQYXRCAABTO-UHFFFAOYSA-N
• SMILES： C(CCC#CC(C)C)CCCC#CC

Computed Properties

• Exact Mass: 190.17226
• Monoisotopic Mass: 190.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons